Cas no 2228250-47-1 (methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228250-47-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6318203
• PubChem ID: 165782899
• Update Time: 2025-05-26

methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228250-47-1
• EN300-1737030

• Inchi： 1S/C10H15NO3/c1-7(12)4-8-5-9(10(13)14-3)11(2)6-8/h5-7,12H,4H2,1-3H3
• InChI Key： BCAKXHHFNYVGKZ-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(2-Hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228250-47-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinct structural features, which include a pyrrole ring, a hydroxypropyl substituent, and a methyl ester group. These features contribute to its potential applications in various scientific and industrial domains.

The pyrrole ring is a fundamental building block in many natural and synthetic compounds, known for its aromaticity and reactivity. The presence of the hydroxypropyl substituent adds a hydrophilic character to the molecule, which can influence its solubility and reactivity in different media. The methyl ester group further enhances the compound's versatility by providing a functional handle for further chemical modifications.

Recent studies have highlighted the potential of methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate in pharmaceutical research. One notable application is its use as an intermediate in the synthesis of novel drugs targeting specific biological pathways. For instance, researchers at the University of California have explored its role in the development of anti-inflammatory agents. The compound's ability to modulate inflammatory responses makes it a promising candidate for therapeutic interventions in conditions such as arthritis and other inflammatory diseases.

In addition to its pharmaceutical applications, methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate has shown potential in materials science. Its unique structural properties make it suitable for use in the synthesis of advanced polymers and coatings. Studies conducted at the Massachusetts Institute of Technology have demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. These properties are crucial for applications in industries such as aerospace, automotive, and electronics.

The synthesis of methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate typically involves multi-step reactions, including the formation of the pyrrole ring, introduction of the hydroxypropyl substituent, and esterification with methanol. Recent advancements in synthetic methodologies have led to more efficient and scalable processes. For example, a green chemistry approach using catalytic systems has been developed to reduce environmental impact while maintaining high yields.

From a safety perspective, methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate is generally considered safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure the well-being of researchers and workers. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in secure containers.

In conclusion, methyl 4-(2-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228250-47-1) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for pharmaceutical research and materials science. Ongoing studies continue to uncover new possibilities for this compound, further solidifying its importance in the scientific community.